Cas no 1873546-60-1 (2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 1873546-60-1
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 5703484
• PubChem ID: 130580237
• Update Time: 2025-10-12

2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde
• 1873546-60-1
• EN300-1292907
• 5-Thiazolecarboxaldehyde, 2-methoxy-4-(4-methyl-1H-pyrazol-1-yl)-

• Inchi： 1S/C9H9N3O2S/c1-6-3-10-12(4-6)8-7(5-13)15-9(11-8)14-2/h3-5H,1-2H3
• InChI Key： YYVQSOKYYBYOLR-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C=O)N1C=C(C)C=N1)OC

Computed Properties

• Exact Mass: 223.04154771g/mol
• Monoisotopic Mass: 223.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 392.6±52.0 °C(Predicted)
• pka: -0.67±0.10(Predicted)

Additional information on 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde

2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1873546-60-1, known as 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule combines a thiazole ring, a pyrazole moiety, and an aldehyde group, making it a versatile scaffold for various chemical modifications and biological activities.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the pyrazole ring further enhances the compound's potential as a bioactive agent. Pyrazoles are known for their ability to interact with various biological targets, such as protein kinases and enzymes, making them valuable in the design of therapeutic agents.

The synthesis of 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde involves a multi-step process that typically begins with the preparation of the thiazole core. This is followed by the introduction of the pyrazole moiety through coupling reactions or other advanced synthetic techniques. The methoxy group at position 2 plays a crucial role in modulating the compound's solubility and bioavailability, while the aldehyde group at position 5 provides opportunities for further functionalization.

One of the most promising aspects of this compound is its potential as a lead molecule in anticancer drug development. Recent research has demonstrated that certain thiazole derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways. The combination of the thiazole ring with the pyrazole moiety in this compound may enhance its ability to selectively target cancer cells while minimizing toxicity to healthy cells.

In addition to its pharmacological applications, 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde has shown potential in other areas such as agrochemicals and materials science. Its ability to act as a chelating agent makes it a candidate for use in metalloenzyme inhibitors or as a component in advanced materials with specific catalytic properties.

The structural versatility of this compound also makes it an attractive candidate for further modification. Researchers have explored various substitution patterns on both the thiazole and pyrazole rings to optimize biological activity and pharmacokinetic properties. For instance, substituting the methoxy group with other electron-donating or withdrawing groups can significantly alter the compound's reactivity and selectivity.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed that the aldehyde group can form hydrogen bonds with key residues in enzyme active sites, suggesting its potential as an inhibitor of specific enzymatic pathways.

In conclusion, 2-Methoxy-4-(4-methyl-1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde represents a cutting-edge molecule with vast potential across multiple scientific disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a promising candidate for future drug development and material science applications.